Investigation of Fe3O4@boehmite NPs as efficient and magnetically recoverable nanocatalyst in the homoselective synthesis of tetrazoles†
RSC Advances Pub Date: 2022-11-22 DOI: 10.1039/D2RA04759D
Abstract
Magnetic boehmite nanoparticles (Fe3O4@boehmite NPs) were synthesized from a hybrid of boehmite and Fe3O4 nanoparticles. At first, boehmite nanoparticles (aluminum oxide hydroxide) were prepared via a simple procedure in water using commercially available materials such as sodium hydroxide and aluminum nitrate. Then, these nanoparticles were magnetized using Fe3O4 NPs in a basic solution of FeCl2·4H2O and FeCl3·6H2O. Fe3O4@boehmite NPs have advantages of both boehmite nanoparticles and Fe3O4 magnetic materials. Magnetic boehmite nanoparticles have been characterized by various techniques such as TEM, SEM, EDS, WDX, ICP, FT-IR, Raman, XRD and VSM. SEM and TEM images confirmed that particles size are less than 50 nm in diameter with a cubic orthorhombic structure. Then, Fe3O4@boehmite NPs were applied as a homoselective, highly efficient, cheap, biocompatibility, heterogeneous and magnetically recoverable nanocatalyst in the synthesis of 5-substituted 1H-tetrazole derivatives. Fe3O4@boehmite NPs can be recycled for several runs in the synthesis of tetrazoles. Also, all tetrazoles were isolated in high yields, which reveals high activity of Fe3O4@boehmite NPs in the synthesis of tetrazole derivatives. Fe3O4@boehmite NPs shows a good homoselectivity in synthesis of 5-substituted 1H-tetrazole derivatives.
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Journal Name：RSC Advances
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